Cas no 1423027-99-9 (5-bromo-4-methoxythiophene-2-carboxylic acid)
1423027-99-9 structure
Product Name:5-bromo-4-methoxythiophene-2-carboxylic acid
CAS No:1423027-99-9
MF:C6H5BrO3S
MW:237.071099996567
CID:4598212
PubChem ID:71757363
Update Time:2024-03-01
5-bromo-4-methoxythiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-4-methoxythiophene-2-carboxylic acid
-
- Inchi: 1S/C6H5BrO3S/c1-10-3-2-4(6(8)9)11-5(3)7/h2H,1H3,(H,8,9)
- InChI Key: SSZYFNWEXXZETP-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)SC(Br)=C(OC)C=1
Computed Properties
- Exact Mass: 235.91428g/mol
- Monoisotopic Mass: 235.91428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 74.8Ų
Experimental Properties
- Density: 1.8±0.1 g/cm3
- Boiling Point: 347.8±42.0 °C at 760 mmHg
- Flash Point: 164.1±27.9 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
5-bromo-4-methoxythiophene-2-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-bromo-4-methoxythiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B422350-10mg |
5-bromo-4-methoxythiophene-2-carboxylic acid |
1423027-99-9 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B422350-50mg |
5-bromo-4-methoxythiophene-2-carboxylic acid |
1423027-99-9 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B422350-100mg |
5-bromo-4-methoxythiophene-2-carboxylic acid |
1423027-99-9 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-119237-0.05g |
5-bromo-4-methoxythiophene-2-carboxylic acid |
1423027-99-9 | 95% | 0.05g |
$179.0 | 2023-07-06 | |
| Enamine | EN300-119237-0.1g |
5-bromo-4-methoxythiophene-2-carboxylic acid |
1423027-99-9 | 95% | 0.1g |
$268.0 | 2023-07-06 | |
| Enamine | EN300-119237-0.25g |
5-bromo-4-methoxythiophene-2-carboxylic acid |
1423027-99-9 | 95% | 0.25g |
$383.0 | 2023-07-06 | |
| Enamine | EN300-119237-0.5g |
5-bromo-4-methoxythiophene-2-carboxylic acid |
1423027-99-9 | 95% | 0.5g |
$601.0 | 2023-07-06 | |
| Enamine | EN300-119237-1.0g |
5-bromo-4-methoxythiophene-2-carboxylic acid |
1423027-99-9 | 95% | 1.0g |
$770.0 | 2023-07-06 | |
| Enamine | EN300-119237-2.5g |
5-bromo-4-methoxythiophene-2-carboxylic acid |
1423027-99-9 | 95% | 2.5g |
$1509.0 | 2023-07-06 | |
| Enamine | EN300-119237-5.0g |
5-bromo-4-methoxythiophene-2-carboxylic acid |
1423027-99-9 | 95% | 5.0g |
$2235.0 | 2023-07-06 |
5-bromo-4-methoxythiophene-2-carboxylic acid Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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